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Compound Name: 1,2,6-Hexanetriol

Cat. No.: B095081 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to

Solvent Selection

The selection of solvents in research, development, and manufacturing processes has

significant environmental and safety implications. As the chemical industry moves towards

greener and more sustainable practices, a thorough evaluation of solvent alternatives is crucial.

This guide provides a detailed comparison of the environmental impact of 1,2,6-Hexanetriol
against three traditional solvents: acetone, methanol, and toluene. The assessment is based on

key environmental indicators including biodegradability, aquatic toxicity, and volatile organic

compound (VOC) content, supported by experimental data and standardized testing protocols.

Executive Summary
1,2,6-Hexanetriol presents a favorable environmental profile compared to the traditional

solvents evaluated. Its low vapor pressure effectively eliminates its contribution to VOC

emissions. While it is not readily biodegradable, it exhibits low aquatic toxicity. In contrast,

acetone, methanol, and toluene, are all classified as VOCs and exhibit varying degrees of

biodegradability and aquatic toxicity. Toluene, in particular, demonstrates high aquatic toxicity.

This guide provides the data and context necessary for informed solvent selection, prioritizing

both performance and environmental responsibility.
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The following tables summarize the key environmental impact data for 1,2,6-Hexanetriol and

the selected traditional solvents.

Table 1: Physical Properties and Volatile Organic Compound (VOC) Status

Solvent
Chemical
Formula

Vapor
Pressure (kPa
at 20°C)

Boiling Point
(°C)

VOC
Classification

1,2,6-Hexanetriol C₆H₁₄O₃ <0.0013 178 (at 0.67 kPa) No

Acetone C₃H₆O 24.7 56 Yes

Methanol CH₄O 13.02 64.7 Yes

Toluene C₇H₈ 2.9 110.6 Yes

Table 2: Biodegradability (OECD 301D - Closed Bottle Test)

Solvent Test Duration Biodegradation (%) Classification

1,2,6-Hexanetriol 28 days
Not readily

biodegradable

Not readily

biodegradable

Acetone 28 days 77% Readily biodegradable

Methanol 28 days 62-95% Readily biodegradable

Toluene 28 days 86% Readily biodegradable

Table 3: Acute Aquatic Toxicity
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Solvent Test Guideline Species
Endpoint
(LC50/EC50)

1,2,6-Hexanetriol

OECD 203
Pimephales promelas

(Fathead minnow)

LC50 (96h) > 1000

mg/L

OECD 202
Daphnia magna

(Water flea)

EC50 (48h) > 1000

mg/L

OECD 201

Pseudokirchneriella

subcapitata (Green

algae)

EC50 (72h) > 1000

mg/L

Acetone

OECD 203
Oncorhynchus mykiss

(Rainbow trout)

LC50 (96h) = 5540

mg/L

OECD 202
Daphnia magna

(Water flea)

EC50 (48h) = 8800

mg/L

OECD 201

Pseudokirchneriella

subcapitata (Green

algae)

EC50 (72h) = 7500

mg/L

Methanol

OECD 203
Lepomis macrochirus

(Bluegill sunfish)

LC50 (96h) = 15400

mg/L

OECD 202
Daphnia magna

(Water flea)

EC50 (48h) > 10000

mg/L

OECD 201

Selenastrum

capricornutum (Green

algae)

EC50 (96h) = 22000

mg/L

Toluene

OECD 203
Oncorhynchus mykiss

(Rainbow trout)

LC50 (96h) = 5.8

mg/L
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OECD 202
Daphnia magna

(Water flea)

EC50 (48h) = 6.0

mg/L

OECD 201

Pseudokirchneriella

subcapitata (Green

algae)

EC50 (72h) = 12.5

mg/L

Experimental Protocols
The data presented in this guide is based on standardized test methods established by the

Organisation for Economic Co-operation and Development (OECD). These protocols ensure

the reliability and comparability of the results.

Ready Biodegradability - OECD 301D (Closed Bottle
Test)
This test evaluates the potential for a chemical to be rapidly biodegraded by aerobic

microorganisms. A solution of the test substance in a mineral medium is inoculated with a small

number of microorganisms from a mixed population (e.g., activated sludge) and kept in a

completely filled, closed bottle in the dark at a constant temperature. The degradation is

followed by measuring the consumption of dissolved oxygen over a 28-day period. A substance

is considered readily biodegradable if it reaches a defined percentage of its theoretical oxygen

demand (ThOD) within a 10-day window during the 28-day test.

Acute Fish Toxicity - OECD 203
This test determines the concentration of a substance that is lethal to 50% of a test population

of fish (LC50) over a 96-hour exposure period. Fish are exposed to the test substance in a

static or semi-static system. Mortalities are recorded at 24, 48, 72, and 96 hours.

Daphnia sp. Acute Immobilisation Test - OECD 202
This test assesses the acute toxicity of a substance to Daphnia magna. Young daphnids are

exposed to the test substance for 48 hours. The concentration that immobilizes 50% of the

daphnids (EC50) is determined.

Algal Growth Inhibition Test - OECD 201
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This test evaluates the effect of a substance on the growth of a freshwater green algal species.

Exponentially growing algae are exposed to various concentrations of the test substance over

72 hours. The concentration that inhibits the growth rate by 50% (EC50) is calculated.

Toxicological Signaling Pathways
Understanding the mechanisms of toxicity is crucial for a comprehensive risk assessment.

1,2,6-Hexanetriol
Specific toxicological signaling pathways for 1,2,6-Hexanetriol are not well-documented, likely

due to its low toxicity profile. As a polyol, its mechanism of action in biological systems is

expected to be similar to other sugar alcohols like glycerol, which are generally considered

non-toxic and are readily metabolized. Polyols primarily exert their effects through osmotic

properties, and at very high concentrations, can cause gastrointestinal distress.[1][2] Their low

toxicity is attributed to their high polarity and water solubility, which facilitates their excretion.

High Concentration of Polyol (e.g., 1,2,6-Hexanetriol)
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General cellular effect of high polyol concentration.

Traditional Solvents
In contrast, the traditional solvents have well-defined toxicological pathways.

Acetone: Acetone is metabolized in the liver primarily by cytochrome P450 enzymes,

particularly CYP2E1. This metabolic process can be saturated at high concentrations. The

products of acetone metabolism can enter gluconeogenic pathways.
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Simplified metabolic pathway of acetone.

Methanol: Methanol's toxicity is primarily due to its metabolites. It is oxidized in the liver by

alcohol dehydrogenase to formaldehyde, which is then rapidly converted to formic acid. Formic

acid inhibits cytochrome c oxidase in the mitochondria, disrupting cellular respiration and

leading to metabolic acidosis and cellular hypoxia, with a pronounced effect on the optic nerve.
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Metabolic activation and toxicity of methanol.
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Toluene: Toluene is a central nervous system (CNS) depressant. Its lipophilic nature allows it to

readily cross the blood-brain barrier. It is known to interact with several neurotransmitter

systems, including inhibiting N-methyl-D-aspartate (NMDA) receptors and potentiating the

effects of gamma-aminobutyric acid (GABA) at GABA-A receptors. It also affects serotonin and

dopamine signaling.

Toluene

NMDA Receptor

inhibits

GABA-A Receptor

potentiates

Serotonin Receptor

modulates

Neuronal Inhibition Altered Neurotransmission

CNS Depression

Click to download full resolution via product page

Toluene's interaction with neuronal receptors.

Conclusion
The data presented in this guide demonstrates that 1,2,6-Hexanetriol offers a significantly

improved environmental and safety profile over the traditional solvents acetone, methanol, and

particularly toluene. Its negligible vapor pressure makes it a non-VOC, a critical advantage in

reducing air pollution and meeting regulatory requirements. While not readily biodegradable, its

low aquatic toxicity suggests a reduced risk to aquatic ecosystems in the event of an

environmental release.

In contrast, acetone, methanol, and toluene are all volatile organic compounds that contribute

to air pollution. While acetone and methanol are readily biodegradable, their higher aquatic
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toxicity compared to 1,2,6-Hexanetriol is a concern. Toluene stands out for its high aquatic

toxicity, posing a significant environmental hazard.

For researchers, scientists, and drug development professionals, the choice of solvent should

be a balance of performance, safety, and environmental impact. Based on the data, 1,2,6-
Hexanetriol is a compelling alternative to traditional solvents, offering a path to greener and

more sustainable chemical practices without compromising on a versatile solvent's utility. As

with any chemical, proper handling and disposal procedures should always be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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